Cas no 1172428-25-9 (2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide)
2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide
- N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-methylsulfonylbenzamide
- N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylsulfonyl)benzamide
- AKOS024508918
- 1172428-25-9
- 2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide
- F5460-0280
- VU0643573-1
-
- Inchi: 1S/C20H18N4O4S2/c1-12-10-18(22-19(25)14-6-4-5-7-17(14)30(3,26)27)24(23-12)20-21-15-9-8-13(28-2)11-16(15)29-20/h4-11H,1-3H3,(H,22,25)
- InChI Key: LZGDKDXQZJMWLK-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=NN1C1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=CC=C1S(C)(=O)=O
Computed Properties
- Exact Mass: 442.07694742g/mol
- Monoisotopic Mass: 442.07694742g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 140Ų
2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5460-0280-2μmol |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-5μmol |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-10μmol |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-20μmol |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-1mg |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-2mg |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-3mg |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-4mg |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-5mg |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5460-0280-10mg |
2-methanesulfonyl-N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]benzamide |
1172428-25-9 | 10mg |
$79.0 | 2023-09-10 |
2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide
Comprehensive Overview of 2-Methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS No. 1172428-25-9)
The compound 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS No. 1172428-25-9) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a benzothiazole core linked to a pyrazole moiety via a benzamide bridge, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique methanesulfonyl and methoxy functional groups.
In recent years, the demand for novel heterocyclic compounds like 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural attributes align with current trends in small-molecule drug design, where benzothiazole derivatives are increasingly explored for their bioactivity. Its CAS No. 1172428-25-9 is frequently searched in academic databases, reflecting its relevance in kinase inhibition and signal transduction studies.
One of the key reasons for the growing interest in 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide is its potential role in addressing drug resistance in therapeutic applications. The pyrazole and benzothiazole segments are known to enhance binding affinity to biological targets, making this compound a candidate for structure-activity relationship (SAR) studies. Researchers are also investigating its pharmacokinetic properties, such as metabolic stability and bioavailability, which are critical for lead optimization in drug development.
From a synthetic chemistry perspective, the preparation of CAS No. 1172428-25-9 involves multi-step organic reactions, including amide coupling and cyclization techniques. The presence of the methanesulfonyl group introduces unique reactivity, enabling further derivatization for library synthesis. This flexibility is valuable in combinatorial chemistry, where diverse analogs are screened for improved efficacy. The compound's molecular weight and logP values are often discussed in forums focusing on drug-likeness and ADMET profiling.
In the context of AI-driven drug discovery, 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide has been featured in cheminformatics datasets used for machine learning models predicting bioactivity. Its structural complexity challenges conventional QSAR algorithms, making it a benchmark for computational chemistry tools. Additionally, its CAS registry number is frequently cross-referenced in patent literature, highlighting its commercial potential in intellectual property portfolios.
Environmental and green chemistry considerations are also pertinent when discussing 1172428-25-9. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) trends. The compound's biodegradability and ecotoxicology profiles are under scrutiny to ensure compliance with REACH and other regulatory frameworks.
In summary, 2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide (CAS No. 1172428-25-9) represents a convergence of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and structural ingenuity position it as a compound of enduring interest in both academic and industrial research landscapes.
1172428-25-9 (2-methanesulfonyl-N-1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)